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For Researchers, Scientists, and Drug Development Professionals

Introduction
Fipravirimat (formerly GSK3640254) is an investigational small molecule that belongs to the

class of antiretroviral drugs known as HIV-1 maturation inhibitors.[1][2][3] These agents are

designed to interfere with the final stages of the viral lifecycle, specifically the proteolytic

cleavage of the Gag polyprotein, which is essential for the formation of mature, infectious

virions.[3] Although the clinical development of Fipravirimat was discontinued in 2023, its

unique mechanism of action provides a valuable tool for HIV research.[2][3]

This document provides detailed protocols for conducting in vitro antiviral assays to determine

the efficacy and cytotoxicity of Fipravirimat dihydrochloride.

Mechanism of Action: HIV-1 Maturation Inhibition
Fipravirimat targets the final, rate-limiting step in the processing of the Gag polyprotein.[4] By

inhibiting this step, the drug prevents the release of the mature capsid protein (CA) from its

precursor (CA-SP1).[4] This disruption of viral maturation results in the production of immature

and non-infectious viral particles.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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